[(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate

• IUPAC Name: (3-fluoro-5-methoxyoxolan-2-yl)methyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C11H19FO4/c1-11(2,3)10(13)15-6-8-7(12)5-9(14-4)16-8/h7-9H,5-6H2,1-4H3
• InChI Key: XJYNLHKXCBOWAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCC1C(CC(O1)OC)F
• Molecular Formula: C11H19FO4
• Molecular Weight: 234.26 g/mol

Description

[(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate is a synthetic organic compound with the molecular formula C11H19FO4 This compound is characterized by its unique structure, which includes a fluorinated tetrahydrofuran ring and a pivalate ester group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate typically involves multiple steps One common method starts with the preparation of the fluorinated tetrahydrofuran ring, which can be achieved through the fluorination of a suitable tetrahydrofuran precursorFinally, the pivalate ester group is attached through esterification with pivalic acid under acidic conditions .

Industrial Production Methods

Industrial production of [(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often employing continuous flow reactors and advanced purification techniques to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

[(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the ester group to an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

[(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of [(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate involves its interaction with specific molecular targets. The fluorinated tetrahydrofuran ring and pivalate ester group contribute to its unique chemical properties, which can affect various biochemical pathways. The exact molecular targets and pathways are still under investigation, but they may include enzymes and receptors involved in metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• [(2R,3R,5S)-3-Fluoro-5-hydroxytetrahydrofuran-2-YL]methyl pivalate
• [(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl acetate
• [(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl butyrate

Uniqueness

[(2R,3R,5S)-3-Fluoro-5-methoxytetrahydrofuran-2-YL]methyl pivalate is unique due to its specific combination of a fluorinated tetrahydrofuran ring and a pivalate ester group. This combination imparts distinct chemical and physical properties, making it valuable for various applications in scientific research and industry .